Cas no 941929-99-3 (2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide)

• Product Name: 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• CAS No: 941929-99-3
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5501344
• Update Time: 2025-10-28

2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• Inchi： 1S/C20H16ClN3O4/c21-14-3-1-13(2-4-14)16-6-8-20(26)24(23-16)12-19(25)22-15-5-7-17-18(11-15)28-10-9-27-17/h1-8,11H,9-10,12H2,(H,22,25)
• InChI Key： DBJRGPAECVHVNY-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=NN(CC(NC2=CC=C3OCCOC3=C2)=O)C(=O)C=C1

Additional information on 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

Comprehensive Overview of 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS No. 941929-99-3)

2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS No. 941929-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, exhibits potential applications in drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly interested in its mechanism of action, stability, and bioavailability, making it a subject of numerous scientific studies.

The molecular structure of 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide combines a pyridazinone core with a benzodioxin moiety, linked via an acetamide bridge. This configuration is crucial for its biological activity, as it allows for selective binding to target proteins. The presence of the 4-chlorophenyl group further enhances its interaction with hydrophobic pockets in enzymes, a feature that is often explored in the design of enzyme inhibitors.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments for chronic diseases. 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide fits into this category, with preliminary studies suggesting its potential in modulating inflammatory responses and oxidative stress pathways. These properties align with current research trends focusing on anti-inflammatory agents and neuroprotective compounds, topics that frequently appear in scientific literature and online searches.

The synthesis of 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide involves multi-step organic reactions, including amide coupling and cyclization processes. Optimizing these synthetic routes is a key area of investigation, as it impacts the compound's scalability and cost-effectiveness. Researchers are also exploring greener synthesis methods to align with the growing emphasis on sustainable chemistry, a hot topic in both academic and industrial settings.

From a commercial perspective, 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its market availability is influenced by factors such as research funding, patent landscapes, and regulatory approvals. Companies involved in its production often highlight its high purity and compliance with Good Manufacturing Practices (GMP), which are critical for preclinical and clinical applications.

One of the most frequently asked questions about 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide pertains to its solubility and stability under various conditions. These parameters are essential for formulating the compound into viable drug candidates. Studies indicate that it exhibits moderate solubility in organic solvents like DMSO and ethanol, but limited solubility in aqueous solutions, prompting the need for formulation optimization.

Another area of interest is the compound's potential toxicity profile. While initial in vitro studies show promising selectivity, comprehensive in vivo toxicology data are still under investigation. This aligns with the broader industry focus on safety assessment and translational research, which are critical for advancing compounds from the lab to the clinic.

In summary, 2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS No. 941929-99-3) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its potential biological activities, make it a compound of significant interest in modern drug discovery. As research progresses, its applications in treating various medical conditions are likely to expand, reinforcing its relevance in the ever-evolving field of medicinal chemistry.